Cas no 1210334-38-5 ((1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate)
(1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- (1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
- 2H-Isoindole-2-propanoic acid, 1,3-dihydro-1,3-dioxo-, 2-[(1-cyanocyclohexyl)amino]-2-oxoethyl ester
-
- Inchi: 1S/C20H21N3O5/c21-13-20(9-4-1-5-10-20)22-16(24)12-28-17(25)8-11-23-18(26)14-6-2-3-7-15(14)19(23)27/h2-3,6-7H,1,4-5,8-12H2,(H,22,24)
- InChI Key: JYQLYIFWRCGBHV-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CCC(OCC(NC1(C#N)CCCCC1)=O)=O
(1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26686687-0.05g |
[(1-cyanocyclohexyl)carbamoyl]methyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate |
1210334-38-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
(1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on (1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
Introduction to (1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate and Its Applications in Modern Chemical Biology
The compound with the CAS number 1210334-38-5 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known as (1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate, represents a fascinating intersection of organic chemistry and bioactive molecule design. Its unique structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The molecular structure of this compound is characterized by a cyclohexyl ring substituted with a cyano group at the 1-position, connected to a carbamoylmethyl moiety. This moiety further extends into a propanoate group that is linked to a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl fragment. Such a complex arrangement of functional groups suggests potential biological activities that have not yet been fully explored. The presence of both electrophilic and nucleophilic centers in the molecule allows for diverse chemical modifications, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in isoindole derivatives due to their reported biological activities. Isoindole scaffolds have been shown to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific derivative found in this compound, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl, is particularly noteworthy for its potential to interact with biological targets in unique ways. This moiety may contribute to the compound's ability to modulate enzyme activity or interfere with signaling pathways relevant to various diseases.
The cyclohexyl ring in the molecule provides steric hindrance and influences the overall conformation of the compound. This can be strategically exploited to improve binding affinity or selectivity when designing drug candidates. Additionally, the cyano group at the 1-position of the cyclohexyl ring can participate in hydrogen bonding or other non-covalent interactions with biological targets, further enhancing its potential as a pharmacophore.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning models and molecular docking simulations, scientists can identify potential binding sites and interactions between this compound and target proteins. Such computational approaches have already been instrumental in guiding the design of novel drug candidates based on similar scaffolds.
In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. These findings are particularly exciting as they provide a foundation for further exploration into its therapeutic potential.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also open up possibilities for modifying the structure to improve its biological properties.
The pharmaceutical industry is increasingly recognizing the importance of innovative molecular design in drug development. Compounds like this one exemplify how structural complexity can be leveraged to create molecules with unique biological activities. As research continues, it is likely that more derivatives will be synthesized and tested for their therapeutic potential across various disease areas.
The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of these complex molecules. Chemists work hand-in-hand with biologists and pharmacologists to translate laboratory discoveries into tangible benefits for patients. This collaborative approach ensures that compounds like (1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate are not only synthesized but also effectively utilized in real-world applications.
Looking ahead, future research will focus on optimizing the synthesis of this compound and exploring its potential applications in preclinical studies. By understanding how it interacts with biological systems at a molecular level, scientists can refine its structure to enhance its efficacy and safety profile. The insights gained from these studies will undoubtedly contribute to the broader field of chemical biology and pharmaceutical science.
1210334-38-5 ((1-cyanocyclohexyl)carbamoylmethyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)